Cas no 2138256-64-9 (1-(5-formylpyrazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(5-formylpyrazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2138256-64-9
• MF: C₁₀H₈N₄O₃
• MW: 232.195521354675
• CID: 6195611
• PubChem ID: 165802121
• Update Time: 2025-06-15

1-(5-formylpyrazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-formylpyrazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
• 2138256-64-9
• EN300-731549

• Inchi： 1S/C10H8N4O3/c1-6-2-8(10(16)17)13-14(6)9-4-11-7(5-15)3-12-9/h2-5H,1H3,(H,16,17)
• InChI Key： HEKSPKMUCBVWGL-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(C2C=NC(C=O)=CN=2)N=1)=O

Computed Properties

• Exact Mass: 232.05964013g/mol
• Monoisotopic Mass: 232.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 98Ų

Additional information on 1-(5-formylpyrazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 1-(5-Formylpyrazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 2138256-64-9)

1-(5-Formylpyrazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2138256-64-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrazine-pyrazole hybrids, which are increasingly studied for their bioactive properties. The presence of both formyl and carboxylic acid functional groups in its structure makes it a versatile intermediate for further chemical modifications, particularly in drug discovery and material science.

In recent years, the demand for heterocyclic building blocks like 1-(5-formylpyrazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid has surged, driven by the growing interest in small-molecule therapeutics and precision agriculture. Researchers are particularly intrigued by its potential role in designing kinase inhibitors, a hot topic in oncology and inflammation research. The compound's pyrazine and pyrazole moieties are known to interact with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of CAS No. 2138256-64-9 typically involves multi-step organic reactions, including condensation and cyclization processes. Its formyl group allows for easy derivatization, enabling the creation of libraries of analogs for high-throughput screening. This adaptability aligns with the current trend in fragment-based drug design, where researchers seek modular compounds to accelerate the discovery of novel therapeutics. Additionally, its carboxylic acid functionality facilitates conjugation with other molecules, expanding its utility in bioconjugation and prodrug development.

From an industrial perspective, 1-(5-formylpyrazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to minimize environmental impact, chemists are exploring catalytic methods and solvent-free reactions to produce such compounds more efficiently. This aligns with the broader industry shift toward eco-friendly manufacturing, a topic frequently searched by professionals in the field.

In the realm of agrochemicals, derivatives of this compound have shown potential as plant growth regulators or pest control agents. Its structural motifs resemble those found in commercially successful agrochemicals, sparking interest in its optimization for crop protection applications. Given the global focus on food security and sustainable farming, this aspect of the compound's utility is particularly relevant to current market needs.

Analytical characterization of CAS No. 2138256-64-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and development applications. The growing importance of quality by design (QbD) in chemical manufacturing further underscores the need for robust analytical protocols when working with such specialized intermediates.

As the pharmaceutical industry continues to explore targeted therapies and personalized medicine, compounds like 1-(5-formylpyrazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid are likely to play an increasingly important role. Their structural complexity and functional group diversity make them valuable tools for addressing challenging biological targets. Furthermore, the compound's potential applications in materials science, particularly in the development of functional polymers and coordination complexes, represent an exciting avenue for future research.

The storage and handling of this compound require standard laboratory precautions for organic intermediates. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. This includes storage in cool, dry conditions and protection from light to maintain stability, considerations that are increasingly important in the context of laboratory best practices and chemical management systems.

In conclusion, 1-(5-formylpyrazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2138256-64-9) represents a fascinating example of modern heterocyclic chemistry with broad potential applications. Its relevance to current research trends in drug discovery, agrochemical development, and materials science ensures continued interest from both academic and industrial researchers. As synthetic methodologies advance and biological screening techniques become more sophisticated, this compound and its derivatives are poised to contribute significantly to scientific and technological progress across multiple disciplines.